Cas no 556-52-5 (Glycidol Standard)

• Product Name: Glycidol Standard
• CAS No: 556-52-5
• MF: C₃H₆O₂
• MW: 74.0785412788391
• MDL: MFCD00005147
• CID: 38326
• PubChem ID: 11164
• Update Time: 2025-04-18

Glycidol Standard Chemical and Physical Properties

Names and Identifiers

• Glycidol
• 2,3-EPOXY-1-PROPANOL
• 2,3-EPOXYPROPAN-1-OL
• 2,3-EPOXYPROPANOL-1
• 3-HYDROXY-1,2-EPOXYPROPANE
• 3-HYDROXYPROPYLENE OXIDE
• GLYCEROGLYCIDE
• GLYCEROLGLYCIDE
• (+/-)-GLYCIDOL
• (+/-)-OXIRANE-2-METHANOL
• OXYRANYL METHANOL
• (±)-Oxiranyl-methanol
• (RS)-Glycidol
• ±-Oxiranyl-methanol
• 1,2-Epoxy-3-hydroxypropane
• 1-Hydroxy-2,3-epoxypropane
• 1-Propanol, 2,3-epoxy-
• 2-(Hydroxymethyl)oxirane
• 2,3-epoxy-1-propano
• (±)-Glycidol
• Glycidolneat
• oxiran-2-ylmethanol
• 2,3-Epoxypropanol
• 2-Oxirane
• 3-Hydroxy-1,2-propenoxide
• Allyl alcohol oxide
• Epihydrin alcohol
• Epoxypropyl alcohol
• Glycide
• Glycidyl alcohol
• Hydroxymethyl ethylene oxide
• Hydroxymethyloxirane
• Methanol, oxiranyl-
• Monoepoxide glycidol
• NCI-C55549
• Oxiranemethanol
• Oxiranylmethanol
• Glycidol Standard
• Oxiranyl-methanol

• MDL： MFCD00005147
• Inchi： 1S/C3H6O2/c4-1-3-2-5-3/h3-4H,1-2H2
• InChI Key： CTKINSOISVBQLD-UHFFFAOYSA-N
• SMILES： O1CC1CO

Computed Properties

• Exact Mass: 74.03678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 35.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.117 g/mL at 25 °C(lit.)
• Melting Point: -54 ºC
• Boiling Point: 61-62 °C/15 mmHg(lit.)
• Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
• Refractive Index: n20/D 1.433(lit.)
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stability Stable, but may explode on contact with strong acids, strong bases, heavy metals, heavy metal salts. May decompose on exposure to water or moist air.
• PSA: 32.76
• LogP: -0.62250
• Merck: 13,4503
• Vapor Pressure: 0.9 mmHg ( 25 °C)
• Sensitiveness: Sensitive to humidity
• Solubility: It is completely miscible with water, low-carbon alcohols, esters, ketones, ether, benzene, toluene, styrene, chlorobenzene, chloromethane, chloroform, trichloroethylene, dimethylformamide, dimethyl sulfoxide and acetonitrile, partially soluble in xylene, tetrachloroethylene, 1,1,1-trichloroethane, and almost insoluble in aliphatic and alicyclic hydrocarbons.

Glycidol Standard Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H312,H315,H319,H331,H335,H341,H350,H360
• Warning Statement： P201,P261,P280,P305+P351+P338,P311
• Hazardous Material transportation number：UN 2810
• WGK Germany：3
• Hazard Category Code： 45-60-19-21/22-23-36/37/38-68
• Safety Instruction： 53-26-35-36/37-45
• FLUKA BRAND F CODES：10-21
• RTECS：UB4375000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R21/22;R23;R36/37/38;R45;R60;R68
• Safety Term：S45;S53
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether